Tert-butyl (3R,4S)-4-amino-3-hydroxypiperidine-1-carboxylate

• IUPAC Name: tert-butyl (3R,4S)-4-amino-3-hydroxypiperidine-1-carboxylate
• InChI: InChI=1S/C10H20N2O3/c1-10(2,3)15-9(14)12-5-4-7(11)8(13)6-12/h7-8,13H,4-6,11H2,1-3H3/t7-,8+/m0/s1
• InChI Key: KREUZCYJWPQPJX-JGVFFNPUSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(C(C1)O)N
• Isomeric SMILES: CC(C)(C)OC(=O)N1CC[C@@H]([C@@H](C1)O)N
• Molecular Formula: C10H20N2O3
• Molecular Weight: 216.28 g/mol

Description

Chemical Reactions Analysis

The specific chemical reactions involving Tert-butyl (3R,4S)-4-amino-3-hydroxypiperidine-1-carboxylate are not detailed in the sources retrieved.

Scientific Research Applications

Sure! Here is a comprehensive analysis of the scientific research applications of Tert-butyl (3R,4S)-4-amino-3-hydroxypiperidine-1-carboxylate, focusing on six unique applications:

Asymmetric Synthesis of Chiral Compounds

Tert-butyl (3R,4S)-4-amino-3-hydroxypiperidine-1-carboxylate is widely used in the asymmetric synthesis of chiral compounds. Its chiral nature allows it to act as a building block in the creation of enantiomerically pure substances, which are crucial in the development of pharmaceuticals. .

Development of Antiviral Agents

This compound has shown potential in the development of antiviral agents. Its unique structure can be modified to interact with viral proteins, inhibiting their function and preventing the replication of viruses. .

Synthesis of Piperidine Derivatives

Piperidine derivatives are essential in medicinal chemistry, and Tert-butyl (3R,4S)-4-amino-3-hydroxypiperidine-1-carboxylate serves as a key intermediate in their synthesis. These derivatives are used in the treatment of neurological disorders, pain management, and as anti-inflammatory agents. .

Bioconjugation Techniques

Bioconjugation involves the chemical linking of biomolecules to other molecules, such as drugs or imaging agents. This compound is used in bioconjugation techniques to create stable and functional conjugates. These conjugates are used in targeted drug delivery systems, diagnostic imaging, and as therapeutic agents, enhancing the specificity and effectiveness of treatments.

RSC AdvancesOrganic & Biomolecular ChemistryVWR : RSC Advances : Organic & Biomolecular Chemistry : VWR

Mechanism of Action

The mechanism of action of Tert-butyl (3R,4S)-4-amino-3-hydroxypiperidine-1-carboxylate is not specified in the sources retrieved.

Safety and Hazards

The safety and hazards associated with Tert-butyl (3R,4S)-4-amino-3-hydroxypiperidine-1-carboxylate are not detailed in the sources retrieved.

Future Directions

The future directions for the research and application of Tert-butyl (3R,4S)-4-amino-3-hydroxypiperidine-1-carboxylate are not specified in the sources retrieved.

Synthesis routes and methods

Procedure details

tert-Butyl 4-azido-3-hydroxypiperidine-1-carboxylate (62 g) obtained in Step 3 was dissolved in 300 ml of methanol. The mixture was hydrogenated with 10%-palladuim at room temperature under 35 psi for about 48 hours and filtered. The resulting filtrate was concentrated to give the titled compound (55 g) as a colorless and oily form.